Cas no 2093743-54-3 (2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide)

• Product Name: 2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide
• CAS No: 2093743-54-3
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5753052
• PubChem ID: 121552213
• Update Time: 2025-06-08

2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1931386833
• EN300-26596914
• 2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide
• 2093743-54-3
• AKOS033673866

• Inchi： 1S/C21H23N3O2/c25-20-11-13-23(20)19-9-4-8-17(15-19)22-21(26)24-12-5-10-18(24)14-16-6-2-1-3-7-16/h1-4,6-9,15,18H,5,10-14H2,(H,22,26)
• InChI Key： YQBNTOWYNPDDDV-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C=1)N1C(CC1)=O)N1CCCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide

2-Benzyl-N-[3-(2-Oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide (CAS No. 2093743-54-3): An Emerging Compound in Medicinal Chemistry

2-Benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide (CAS No. 2093743-54-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and pharmacological properties. The intricate structure of this compound, characterized by the presence of a benzyl group, an azetidine ring, and a pyrrolidine moiety, makes it a promising candidate for various therapeutic interventions.

The benzyl group in the compound contributes to its lipophilicity, enhancing its ability to cross biological membranes and reach target sites within the body. The azetidine ring, with its 2-oxo substitution, imparts additional stability and reactivity, which are crucial for the compound's biological activity. The pyrrolidine moiety, on the other hand, is a common structural element in many bioactive molecules and is known to modulate various physiological processes.

Recent studies have highlighted the potential of 2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide has shown promise in the field of cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic profile of 2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide has also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Moreover, the compound has demonstrated low toxicity in preclinical models, further supporting its potential for clinical translation.

In terms of synthetic accessibility, 2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the coupling of a benzyl-substituted pyrrolidine derivative with an azetidine-containing phenol intermediate. This multi-step process allows for the fine-tuning of structural modifications, enabling researchers to optimize the compound's biological activity and pharmacological properties.

The structural diversity and functional versatility of 2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide make it an attractive target for drug discovery and development. Ongoing research is focused on elucidating its mechanism of action at the molecular level and exploring its potential applications in other therapeutic areas beyond neurology and oncology.

In conclusion, 2-benzyl-N-[3-(2-oxoazetidin-1-yl)phenyl]pyrrolidine-1-carboxamide (CAS No. 2093743-54-3) represents a promising compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities position it as a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.